Cas no 87967-41-7 (Cyclohexanecarboxylic acid, 1-(benzoylphenylamino)-, methyl ester)

• Product name: Cyclohexanecarboxylic acid, 1-(benzoylphenylamino)-, methyl ester
• CAS No: 87967-41-7
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 649993
• PubChem ID: 13181049

Cyclohexanecarboxylic acid, 1-(benzoylphenylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(benzoylphenylamino)-, methyl ester
• methyl 1-(N-benzoylanilino)cyclohexane-1-carboxylate
• 87967-41-7
• DTXSID50525192
• Methyl 1-[benzoyl(phenyl)amino]cyclohexane-1-carboxylate

• Inchi： InChI=1S/C21H23NO3/c1-25-20(24)21(15-9-4-10-16-21)22(18-13-7-3-8-14-18)19(23)17-11-5-2-6-12-17/h2-3,5-8,11-14H,4,9-10,15-16H2,1H3
• InChI Key： CUFBYSKHFZPSEF-UHFFFAOYSA-N
• SMILES： COC(=O)C1(CCCCC1)N(C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 4.5